Mannitol hexanitrate
Mannitol hexanitrate
Mannite hexanitrate is a monosaccharide.
Brand Name:
Vulcanchem
CAS No.:
130-39-2
VCID:
VC21014942
InChI:
InChI=1S/C6H8N6O18/c13-7(14)25-1-3(27-9(17)18)5(29-11(21)22)6(30-12(23)24)4(28-10(19)20)2-26-8(15)16/h3-6H,1-2H2/t3-,4-,5-,6-/m1/s1
SMILES:
C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
Molecular Formula:
C6H8N6O18
Molecular Weight:
452.16 g/mol
Mannitol hexanitrate
CAS No.: 130-39-2
Cat. No.: VC21014942
Molecular Formula: C6H8N6O18
Molecular Weight: 452.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mannite hexanitrate is a monosaccharide. |
|---|---|
| CAS No. | 130-39-2 |
| Molecular Formula | C6H8N6O18 |
| Molecular Weight | 452.16 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-1,2,4,5,6-pentanitrooxyhexan-3-yl] nitrate |
| Standard InChI | InChI=1S/C6H8N6O18/c13-7(14)25-1-3(27-9(17)18)5(29-11(21)22)6(30-12(23)24)4(28-10(19)20)2-26-8(15)16/h3-6H,1-2H2/t3-,4-,5-,6-/m1/s1 |
| Standard InChI Key | DGMJZELBSFOPHH-KVTDHHQDSA-N |
| Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@@H](CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-] |
| SMILES | C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-] |
| Canonical SMILES | C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-] |
| Boiling Point | Explodes |
| Colorform | Colorless crystals Long needles in regular clusters from alcohol |
| Melting Point | 107.0 °C 107 °C |
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